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Synthesis of N,N'-Dimethyloxamide

N,N'-Dimethyloxamide serves as a key precursor. The synthesis involves a condensation reaction between

an oxalic acid ester and methylamine [1].

Reaction Scheme: Oxalic Acid Ester + 2 Methylamine — N,N'-Dimethyloxamide + 2 Alcohol

Detailed Experimental Protocol [1]:

e Reactants: Ethyl oxalate (or another oxalic acid ester) and a concentrated aqueous solution of
methylamine.

e Procedure: The oxalic acid ester is added to the strong methylamine solution with adequate cooling.
The product, N,N'-Dimethyloxamide, precipitates out of the solution.

e Work-up and Purification: The crude product is washed sequentially with dilute acetic acid and then
with alcohol. It can be further purified by recrystallization from hot water, forming needles or
hexagonal leaflets.

o Key Properties:

o Melting Point: 209-210 °C
o Solubility: Very soluble in hot water, soluble in alcohol
o Density: 1.28-1.31 g/cc [1]

Quantitative Data for N,N'-Dimethyloxamide
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The table below summarizes key physical and chemical properties for the intermediate.

Property Value | Description Reference
Chemical Formula CaHsN202 [1]
Molecular Weight 116.11 g/mol [1]
CAS Registry Number 615-35-0 [1]
Appearance Needles or hexagonal leaflets [1]
Melting Point 209-210 °C [1]
Density 1.28 - 1.31 g/cm? [1]
Primary Application Precursor to energetic materials (e.g., Dinitrodimethyloxamide)  [1]

Synthesis Workflow

The following diagram illustrates the pathway from basic starting materials to the final pharmaceutical

intermediate, based on the information located.
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Important Notes for Researchers

e Precursor Role: The searched literature primarily details the use of N,N'-Dimethyloxamide as a
precursor for energetic materials like dinitrodimethyloxamide, rather than for a broad range of modern
pharmaceutical APIs [1].
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¢ Alternative Intermediates: Current pharmaceutical research utilizes various specialized
intermediates. For example, Evonik Industries lists intermediates like N-Boc-4-oxo-L-prolin (for
Teneligliptin) and N-Moc-L-valine (for Velpatasvir) [2]. These are more representative of
contemporary drug synthesis.

Safety: The described synthesis involves chemicals that require careful handling. The nitration step,
in particular, is a highly specialized and hazardous procedure that should only be performed by
trained personnel with appropriate safety measures [1].

Guidance for Further Research

To advance your work, I recommend these steps:

e Explore Modern Intermediates: Investigate currently relevant intermediates such as protected

amino acids (e.g., N-Boc derivatives) and boronic acid esters, which are widely used in API synthesis
for drugs targeting conditions like cancer and cardiovascular disease [2].

Consult Specialized Suppliers: Review the product catalogs of major pharmaceutical chemical
suppliers (e.g., Evonik Industries) to identify commercially relevant intermediates and their specified
applications [2].

Refine Your Literature Search: Use scientific databases to search for specific, recent applications of
"N,N'-Dimethyloxamide" or "oxamide derivatives" in a pharmaceutical context, as the information

found here is limited in scope and timeliness.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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